Cas no 1031128-42-3 (N-(6-methylpyridin-2-yl)-4-phenoxybenzamide)

• Product Name: N-(6-methylpyridin-2-yl)-4-phenoxybenzamide
• CAS No: 1031128-42-3
• MF: C₁₉H₁₆N₂O₂
• MW: 304.342544555664
• CID: 5669198
• PubChem ID: 18107205
• Update Time: 2025-10-31

N-(6-methylpyridin-2-yl)-4-phenoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Z59307759
• BDBM50258372
• CHEMBL493776
• 4-Phenoxy-N-(6-methylpyridin-2-yl)-benzamide
• EN300-26866713
• BRD-K12026323-001-01-4
• 1031128-42-3
• N-(6-methylpyridin-2-yl)-4-phenoxybenzamide
• AKOS034476917
• N-(6-Methyl-2-pyridinyl)-4-phenoxybenzamide

• Inchi： 1S/C19H16N2O2/c1-14-6-5-9-18(20-14)21-19(22)15-10-12-17(13-11-15)23-16-7-3-2-4-8-16/h2-13H,1H3,(H,20,21,22)
• InChI Key： SGZWAYKETLHZDB-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(NC2C=CC=C(C)N=2)=O)=CC=1

Computed Properties

• Exact Mass: 304.121177757g/mol
• Monoisotopic Mass: 304.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.225±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 397.1±37.0 °C(Predicted)
• pka: 12.22±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(6-methylpyridin-2-yl)-4-phenoxybenzamide

Comprehensive Overview of N-(6-methylpyridin-2-yl)-4-phenoxybenzamide (CAS No. 1031128-42-3): Properties, Applications, and Research Insights

N-(6-methylpyridin-2-yl)-4-phenoxybenzamide (CAS No. 1031128-42-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This benzamide derivative combines a 6-methylpyridin-2-yl moiety with a 4-phenoxybenzamide backbone, making it a subject of interest for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy development.

The compound's molecular structure (C₁₉H₁₆N₂O₂) features a pyridine ring substituted with a methyl group at the 6-position, linked to a benzamide scaffold via an amide bond. This configuration is reminiscent of several FDA-approved drugs, sparking investigations into its bioavailability and metabolic stability. Recent studies suggest that modifications to the phenoxy group could enhance its binding affinity to specific biological targets, a hot topic in structure-activity relationship (SAR) research.

In the context of current pharmaceutical trends, N-(6-methylpyridin-2-yl)-4-phenoxybenzamide represents a promising scaffold for developing small molecule therapeutics. Its potential applications in inflammatory diseases and metabolic disorders are particularly relevant, given the growing global burden of these conditions. The compound's lipophilicity (calculated LogP ≈ 3.5) and moderate molecular weight (304.34 g/mol) make it suitable for oral administration, addressing a key requirement in modern drug development.

From a synthetic chemistry perspective, the preparation of 1031128-42-3 typically involves coupling reactions between 6-methylpyridin-2-amine and 4-phenoxybenzoyl chloride. Recent advances in green chemistry have explored catalytic methods to improve the yield and reduce byproducts, reflecting the industry's shift toward sustainable synthesis. The compound's crystalline properties have also been characterized using X-ray diffraction, providing valuable data for polymorph screening in formulation development.

Analytical methods for N-(6-methylpyridin-2-yl)-4-phenoxybenzamide typically employ HPLC with UV detection (λ_max ≈ 260 nm) or LC-MS for precise quantification. These techniques are crucial for quality control in research settings, especially when investigating the compound's purity and stability under various conditions. Stability studies have shown that the compound remains intact in neutral pH buffers but may undergo hydrolysis in strongly acidic or basic environments, information vital for formulation scientists.

The scientific community's interest in this compound extends to computational studies, where molecular docking simulations predict its interaction with various enzyme active sites. Such in silico approaches, combined with high-throughput screening data, help prioritize this scaffold for further investigation. These methodologies align with the pharmaceutical industry's emphasis on rational drug design and cost-effective discovery pipelines.

Beyond pharmaceutical applications, CAS 1031128-42-3 has shown potential in materials science as a building block for functional polymers. Its aromatic systems and hydrogen-bonding capabilities make it interesting for developing supramolecular assemblies with tailored properties. This dual applicability in both life sciences and materials research exemplifies the growing trend toward interdisciplinary innovation in chemical research.

As research progresses, the safety profile and toxicological data of N-(6-methylpyridin-2-yl)-4-phenoxybenzamide are being systematically evaluated. Preliminary in vitro assays indicate moderate cytotoxicity in certain cell lines, prompting structure optimization efforts to improve its therapeutic index. These investigations are particularly relevant given increasing regulatory scrutiny of drug candidate safety in early development phases.

The compound's patent landscape reveals active interest from both academic institutions and pharmaceutical companies, with several applications claiming derivatives of this core structure for various indications. This competitive environment underscores the value of intellectual property in modern drug discovery and the importance of novel chemical entities in maintaining pipeline productivity.

Looking forward, 1031128-42-3 represents an excellent example of how medicinal chemistry continues to evolve, combining traditional synthetic approaches with cutting-edge computational modeling and biological screening technologies. Its development trajectory offers valuable insights into the challenges and opportunities facing modern small molecule drug discovery, particularly in the context of personalized medicine and precision therapeutics.